Cas no 2138146-88-8 (5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde
• CAS No: 2138146-88-8
• MF: C₁₀H₆O₂S₂
• MW: 222.283440113068
• CID: 6306302
• PubChem ID: 165461499
• Update Time: 2025-07-02

5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745948
• 2138146-88-8
• 5-(5-formylthiophen-3-yl)thiophene-2-carbaldehyde
• 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H6O2S2/c11-4-8-1-2-10(14-8)7-3-9(5-12)13-6-7/h1-6H
• InChI Key： VGJPMEQHYMWNPZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 221.98092178g/mol
• Monoisotopic Mass: 221.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Additional information on 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde

Unlocking the Potential of 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde (CAS No. 2138146-88-8): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde (CAS No. 2138146-88-8) has emerged as a pivotal compound for researchers and industries alike. This bifunctional aldehyde, characterized by its thiophene backbone and dual formyl groups, serves as a cornerstone in the synthesis of advanced materials, pharmaceuticals, and optoelectronic devices. Its unique structure enables precise molecular engineering, making it a sought-after reagent in cutting-edge applications.

The growing interest in sustainable chemistry and green synthesis has spotlighted compounds like 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde. Researchers are leveraging its reactivity to develop biodegradable polymers and organic semiconductors, aligning with global trends toward eco-friendly technologies. Searches for "thiophene derivatives for solar cells" or "aldehyde-functionalized heterocycles" reflect its relevance in renewable energy solutions.

From a synthetic perspective, the compound’s CAS No. 2138146-88-8 is frequently queried in databases, underscoring its importance in cross-coupling reactions and click chemistry. Its two reactive formyl groups facilitate the construction of complex architectures, such as covalent organic frameworks (COFs) and metal-organic hybrids. These applications resonate with trending topics like "MOFs for carbon capture" and "COFs in drug delivery," highlighting its interdisciplinary appeal.

Beyond materials science, 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde plays a role in pharmaceutical intermediates. Its thiophene core is a privileged scaffold in drug design, often associated with antimicrobial and anti-inflammatory properties. Queries like "thiophene-based drug discovery" or "formyl group reactivity in medicinal chemistry" demonstrate its nexus with life sciences innovation.

Quality and purity are critical for CAS No. 2138146-88-8, as impurities can skew research outcomes. Reputable suppliers emphasize HPLC validation and NMR characterization, addressing common concerns about "high-purity aldehyde compounds." This attention to detail ensures reproducibility—a hot topic in academic and industrial forums.

In summary, 5-(5-Formylthiophen-3-yl)thiophene-2-carbaldehyde bridges gaps between chemistry, materials science, and biomedicine. Its adaptability to green chemistry principles and alignment with trending searches like "multifunctional heterocycles" cement its status as a compound of enduring significance. As research evolves, so too will its applications, promising exciting breakthroughs on the horizon.